3-{3-Ethoxy-4-[2-(4-ethoxyphenoxy)ethoxy]phenyl}prop-2-enoic acid

• IUPAC Name: (E)-3-[3-ethoxy-4-[2-(4-ethoxyphenoxy)ethoxy]phenyl]prop-2-enoic acid
• InChI: InChI=1S/C21H24O6/c1-3-24-17-7-9-18(10-8-17)26-13-14-27-19-11-5-16(6-12-21(22)23)15-20(19)25-4-2/h5-12,15H,3-4,13-14H2,1-2H3,(H,22,23)/b12-6+
• InChI Key: CBCFLDLFTDHVNP-WUXMJOGZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCOC2=C(C=C(C=C2)C=CC(=O)O)OCC
• Isomeric SMILES: CCOC1=CC=C(C=C1)OCCOC2=C(C=C(C=C2)/C=C/C(=O)O)OCC
• Molecular Formula: C21H24O6
• Molecular Weight: 372.4 g/mol

Description

“3-{3-Ethoxy-4-[2-(4-ethoxyphenoxy)ethoxy]phenyl}prop-2-enoic acid” is a chemical compound with the CAS Number: 736960-51-3. It has a molecular weight of 372.42 and its molecular formula is C21H24O6. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is (2E)-3-{3-ethoxy-4-[2-(4-ethoxyphenoxy)ethoxy]phenyl}-2-propenoic acid. The InChI code for this compound is 1S/C21H24O6/c1-3-24-17-7-9-18(10-8-17)26-13-14-27-19-11-5-16(6-12-21(22)23)15-20(19)25-4-2/h5-12,15H,3-4,13-14H2,1-2H3,(H,22,23)/b12-6+.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature. It has a molecular weight of 372.41 and its molecular formula is C21H24O6.

Scientific Research Applications

Chlorogenic Acid (CGA) and its Pharmacological Review

Chlorogenic Acid (CGA) is known for its diverse therapeutic roles, including antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, neuroprotective, and anti-obesity effects. CGA's modulation of lipid and glucose metabolism suggests its potential in treating metabolic disorders such as cardiovascular disease and diabetes. This positions CGA as a natural food additive with health-promoting benefits, encouraging further research into optimizing its biological and pharmacological effects (Naveed et al., 2018).

Cinnamic Acid Derivatives and Anticancer Research

Cinnamic acid derivatives have received significant attention for their antitumor properties. Despite their long medicinal history, recent decades have seen a resurgence in exploring these compounds' anticancer potentials. This review highlights the synthesis, biological evaluation, and therapeutic efficacy of cinnamic acid derivatives, emphasizing their underutilized potential in anticancer research (De et al., 2011).

Environmental and Biological Activities of Phenolic Compounds

Phenolic compounds, including hydroxycinnamic acids and their derivatives, exhibit significant antioxidant properties. These compounds' structure-activity relationships have been extensively studied, revealing their potential in managing oxidative stress-related diseases. The ortho-dihydroxy phenyl group (catechol moiety) in these compounds is crucial for their antioxidant activity. Understanding these relationships helps optimize phenolic compounds' structures for enhanced therapeutic effects (Razzaghi-Asl et al., 2013).

Safety and Hazards

The safety and hazards of this compound are not specified in the search results.